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Compound of Interest

Compound Name: (R)-3-Aminopiperidine

CAS No.: 127294-73-9

Cat. No.: B145903

Get Quote

Abstract
(R)-3-aminopiperidine is a critical chiral building block in the synthesis of numerous

pharmaceutical compounds, including dipeptidyl peptidase IV (DPP-IV) inhibitors like alogliptin

and linagliptin.[1] Traditional chemical synthesis routes often involve costly reagents, harsh

conditions, or complex resolution steps.[2][3] Biocatalysis using ω-transaminases (ω-TAs)

offers a green and highly selective alternative for producing enantiomerically pure amines.[1][4]

This document details the asymmetric synthesis of N-protected (R)-3-aminopiperidine from a

prochiral ketone precursor using commercially available transaminases. The protocol focuses

on the screening of enzymes to identify a suitable candidate and provides a general method for

the enzymatic reaction and product analysis.

The synthesis proceeds via the asymmetric amination of N-Boc-3-piperidone, using

isopropylamine as the amine donor.[1] This method avoids the 50% theoretical yield limit of

kinetic resolutions and allows for a theoretical yield of up to 100%.[1]
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Chiral amines are invaluable intermediates in the pharmaceutical and fine chemical industries.

[4] ω-Transaminases (TAs), a class of pyridoxal-5'-phosphate (PLP) dependent enzymes,

catalyze the transfer of an amino group from an amine donor to a ketone acceptor.[1][5] This

capability has been harnessed for the synthesis of enantiopure amines through two main

strategies: the kinetic resolution of racemic amines and the asymmetric synthesis from

prochiral ketones.[5] The latter is often preferred due to its potential for higher yields.[1]

(R)-3-amino-1-Boc-piperidine, a protected precursor, is particularly useful for synthesizing DPP-

IV inhibitors.[1] This application note provides a protocol based on the use of a commercially

available transaminase screening kit to identify an (R)-selective enzyme for the conversion of

N-Boc-3-piperidone to (R)-3-amino-1-Boc-piperidine with high enantiomeric excess (e.e.).

Reaction Principle
The core of the process is an asymmetric transamination reaction. An (R)-selective ω-

transaminase selectively transfers the amino group from a donor, typically isopropylamine, to

the carbonyl group of N-Boc-3-piperidone. This creates a new chiral center with a high degree

of stereoselectivity, yielding the (R)-enantiomer of the product. Isopropylamine is converted to

acetone, which can be removed to help drive the reaction equilibrium towards product

formation.[6] The essential cofactor, pyridoxal-5'-phosphate (PLP), facilitates the amino group

transfer.
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Figure 1: Asymmetric Amination Pathway
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Figure 2: Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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